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Compound of Interest

Compound Name: 7-Methoxy obtusifolin

Cat. No.: B12396182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects observed in preclinical

studies involving extracts containing 7-methoxy-obtusifolin, a bioactive compound found in

plants of the Cassia genus. While specific synergistic data for isolated 7-methoxy-obtusifolin is

limited in current literature, studies on Cassia extracts offer valuable insights into its potential in

combination therapies. This document summarizes key experimental findings, details

methodologies, and visualizes relevant pathways to support further research and drug

development.

Antifungal Synergy: Cassia Extract and Fluconazole
Extracts from Cassia species, known to contain 7-methoxy-obtusifolin among other bioactive

compounds, have demonstrated significant synergistic antifungal activity when combined with

the conventional antifungal drug, fluconazole. This is particularly noteworthy in combating

fluconazole-resistant strains of Candida albicans.

Comparative Performance Data
The following table summarizes the inhibitory concentrations (IC50) of Cassia fistula leaf

extracts and fluconazole, both individually and in combination, against various clinical isolates

of Candida species. The data clearly indicates that the presence of the Cassia extract

significantly enhances the efficacy of fluconazole.
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Fungal Strain
IC50 of
Fluconazole Alone
(µg/mL)

IC50 of Cassia
fistula DMSO
Extract Alone
(mg/mL)

IC50 of Cassia
fistula Petroleum
Ether Extract Alone
(mg/mL)

Candida albicans >35 0.8 ± 0.06 1.0 ± 0.021

Candida glabrata >35 2.8 ± 0.65 3.1 ± 0.39

Candida krusei >35 4.0 ± 0.23 4.8 ± 0.14

Candida

pseuditropicalis
>35 1.6 ± 0.034 0.8 ± 0.039

Candida tropicalis >35 1.1 ± 0.024 0.6 ± 0.017

Data adapted from a 2014 study on the synergistic effectiveness of Cassia fistula leaves

extracts and fluconazole.[1][2] It was noted that the combination of Cassia fistula leaf extract

with fluconazole enhanced the antifungal action up to three times against fluconazole-resistant

Candida albicans strains.[3][4]

Experimental Protocols
Antifungal Susceptibility Testing (Broth Microdilution Method)

The synergistic antifungal activity was determined using the broth microdilution method.[1][3]

Inoculum Preparation:Candida albicans strains were cultured in yeast extract peptone

dextrose (YPD) broth. The cell density was adjusted to a 0.5 McFarland turbidity standard.[5]

Preparation of Test Agents:Cassia fistula leaves were extracted with different solvents

(DMSO, petroleum ether, methanol, and ethanol). Stock solutions of the extracts and

fluconazole were prepared.

Microdilution Assay: Serial two-fold dilutions of the Cassia extract and fluconazole were

prepared in a 96-well microtiter plate.

Inoculation: Each well was inoculated with the standardized fungal suspension.
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Incubation: The plates were incubated at 37°C for 24-48 hours.

Determination of MIC: The minimum inhibitory concentration (MIC) was determined as the

lowest concentration of the agent that inhibited visible fungal growth.

Checkerboard Assay for Synergy: To assess synergy, a checkerboard titration was set up

with serial dilutions of both the Cassia extract and fluconazole. The Fractional Inhibitory

Concentration Index (FICI) was calculated to determine the nature of the interaction

(synergistic, additive, or antagonistic).[6]

Proposed Mechanism of Antifungal Synergy
The synergistic effect of Cassia extracts with fluconazole is believed to stem from a multi-target

mechanism. Fluconazole inhibits the fungal enzyme lanosterol 14-alpha demethylase, which is

crucial for ergosterol biosynthesis, a key component of the fungal cell membrane. The bioactive

compounds in Cassia extract, including anthraquinones and flavonoids, are proposed to disrupt

the fungal cell membrane and inhibit DNA synthesis.[1][2] This dual assault on the fungal cell

enhances the overall antifungal efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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